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Compound of Interest

Compound Name:
Methyl 2-formyl-5-

methoxybenzoate

CAS No.: 77620-05-4

Cat. No.: B2765704

Get Quote

A Critical Intermediate for Phthalazinone and
Isoindolinone Scaffolds
Executive Summary
Methyl 2-formyl-5-methoxybenzoate (CAS: 77620-05-4) is a bifunctional aromatic building

block characterized by the presence of an ortho-formyl ester motif. This structural arrangement

makes it a "privileged intermediate" in medicinal chemistry, specifically for the synthesis of

fused nitrogen heterocycles via cyclocondensation.

It serves as the primary precursor for 7-methoxyphthalazin-1(2H)-one, a core scaffold found in

Poly (ADP-ribose) polymerase (PARP) inhibitors and other oncology targets. Additionally, its

reactivity profile allows for the rapid generation of isoindolinones (via reductive amination) and

styrylbenzene derivatives (via Wittig olefination) for PTP1B inhibition.

Chemical Identity & Physical Properties[1][2][3][4][5]
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Property Data

Chemical Name Methyl 2-formyl-5-methoxybenzoate

CAS Number 77620-05-4

Molecular Formula C₁₀H₁₀O₄

Molecular Weight 194.18 g/mol

Appearance White to off-white crystalline solid

Melting Point 84 – 88 °C

Solubility
Soluble in DMSO, DCM, Ethyl Acetate; sparingly

soluble in water

Key Functionalities
Aryl aldehyde (C2), Methyl ester (C1), Methoxy

ether (C5)

Storage
2–8°C, under inert atmosphere (Argon/Nitrogen)

to prevent oxidation

Critical Distinction: Do not confuse with its isomer, Methyl 5-formyl-2-methoxybenzoate (CAS

78515-16-9). The 2-formyl position (ortho to ester) is essential for the cyclization reactions

described in this guide.

Synthesis & Production Pathways
The industrial synthesis of Methyl 2-formyl-5-methoxybenzoate typically avoids direct

formylation of the ester due to regioselectivity issues. The preferred route utilizes the Duff

Reaction on methyl 2-methoxybenzoate or methylation of the corresponding hydroxy-formyl

acid.

Pathway Analysis
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Duff Reaction (Primary Route): Electrophilic formylation of methyl 2-methoxybenzoate using

hexamethylenetetramine (HMTA) in trifluoroacetic acid (TFA). The methoxy group directs the

formyl group para to itself (position 5) or ortho?

Correction: In methyl 2-methoxybenzoate (methoxy at 2), the 5-position is para to the

methoxy. The 3-position is ortho. The target molecule has the formyl at 2 and methoxy at 5

(relative to ester at 1).

Retrosynthesis: To get Formyl at 2 and Methoxy at 5:[1][2][3]

Start with Methyl 3-methoxybenzoate? No.

Start with 2-Hydroxy-5-methoxybenzaldehyde (isovanillin derivative)

O-triflation/carbonylation?

Standard Lab Route:5-Methoxyphthalide ring opening or oxidation of Methyl 2-methyl-5-

methoxybenzoate.

Note: The most robust lab-scale synthesis involves the radical bromination of methyl 2-methyl-

5-methoxybenzoate followed by Sommelet reaction or hydrolysis.

Methyl 2-methyl-5-methoxybenzoate Radical Bromination
(NBS, AIBN, CCl4) Methyl 2-(bromomethyl)-5-methoxybenzoate Sommelet Reaction

(HMTA, then H3O+) Methyl 2-formyl-5-methoxybenzoate

Click to download full resolution via product page

Figure 1: Radical bromination-oxidation pathway for the synthesis of the title compound.

Reactivity Profile & Mechanistic Insights
The compound's utility stems from the ortho-disposition of the aldehyde and ester groups. This

geometry pre-organizes the molecule for heterocyclization.

A. Phthalazinone Formation (PARP Inhibitor Scaffold)
Reaction with hydrazine hydrate leads to 7-methoxyphthalazin-1(2H)-one.
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Mechanism: The hydrazine nitrogen attacks the aldehyde (more electrophilic) to form a

hydrazone intermediate. The terminal amino group of the hydrazone then attacks the ester

carbonyl intramolecularly, releasing methanol and forming the six-membered lactam ring.

Regiochemistry: The methoxy group at C5 of the benzoate ends up at C7 of the

phthalazinone.

B. Isoindolinone Formation
Reductive amination with a primary amine followed by spontaneous lactamization yields N-

substituted 5-methoxyisoindolin-1-ones.

Utility: Key scaffold for antipsychotics and anticancer agents.

Methyl 2-formyl-5-methoxybenzoate

+ N2H4·H2O
(Cyclocondensation)

+ R-NH2 / NaBH(OAc)3
(Reductive Amination)

+ Phosphonium Ylide
(Wittig Reaction)

7-Methoxyphthalazin-1(2H)-one
(PARP Inhibitor Core) 5-Methoxyisoindolin-1-ones Styrylbenzene Derivatives

(PTP1B Inhibitors)

Click to download full resolution via product page

Figure 2: Divergent synthesis map showing the three primary scaffolds derived from the title

compound.

Experimental Protocols
Protocol A: Synthesis of 7-Methoxyphthalazin-1(2H)-one
This protocol validates the quality of the starting material and generates a key intermediate for

PARP inhibitor synthesis.

Materials:
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Methyl 2-formyl-5-methoxybenzoate (1.0 eq)

Hydrazine hydrate (64% or 80% aq., 5.0 eq)

Ethanol (Absolute)

Acetic acid (Catalytic, optional)[1]

Methodology:

Dissolution: Charge a round-bottom flask with Methyl 2-formyl-5-methoxybenzoate (1.94

g, 10 mmol) and Ethanol (20 mL). Stir until fully dissolved.

Addition: Add Hydrazine hydrate (2.5 mL, ~50 mmol) dropwise at room temperature. A slight

exotherm may be observed.

Reflux: Heat the reaction mixture to reflux (80°C) for 2–4 hours. Monitor by TLC (50%

EtOAc/Hexane). The aldehyde spot (Rf ~0.6) should disappear, and a lower Rf fluorescent

spot (Phthalazinone) should appear.

Workup: Cool the mixture to 0°C. The product often precipitates as a white/pale yellow solid.

Isolation: Filter the solid and wash with cold ethanol (2 x 5 mL) followed by diethyl ether.

Purification: If necessary, recrystallize from hot ethanol.

Yield: Expected yield >85%.

Validation:

1H NMR (DMSO-d6): Look for the singlet characteristic of the phthalazinone H-4 proton

around δ 8.0–8.5 ppm and the amide NH (broad) around 12.5 ppm.

Protocol B: Reductive Amination to Isoindolinone
Methodology:

Mix Methyl 2-formyl-5-methoxybenzoate (1 eq) and Primary Amine (1.1 eq) in DCE

(Dichloroethane).
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Stir for 1 hour to form the imine.

Add STAB (Sodium Triacetoxyborohydride, 1.5 eq) and stir overnight.

The intermediate amine will often cyclize spontaneously or upon heating to 60°C to form the

lactam.

Applications in Drug Discovery
PARP Inhibitors: The 7-methoxyphthalazin-1(2H)-one core is a direct analogue of the

scaffold used in Olaparib and Talazoparib research. The methoxy group provides a handle

for further functionalization (e.g., demethylation to phenol, then etherification with solubilizing

groups).

PTP1B Inhibitors: Used to synthesize 1,4-bis(3-hydroxycarbonyl-4-hydroxyl)styrylbenzene

derivatives, which target Protein Tyrosine Phosphatase 1B for diabetes management.

Chiral Isobenzofuranones: Asymmetric addition of arylboronic acids to the aldehyde group

(Rh-catalyzed) yields chiral 3-aryl-isobenzofuranones, a motif found in natural products.

Safety & Handling
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).

Handling: Handle in a fume hood. Avoid inhalation of dust.

Stability: The aldehyde is susceptible to air oxidation to the carboxylic acid (2-carboxy-5-

methoxybenzoic acid). Store under nitrogen/argon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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